Cas no 2387601-80-9 (ethyl 2-(7-chloro-2-methyl-pyrazolo[1,5-a]pyrimidin-5-yl)-2-methyl-propanoate)

• Product Name: ethyl 2-(7-chloro-2-methyl-pyrazolo[1,5-a]pyrimidin-5-yl)-2-methyl-propanoate
• CAS No: 2387601-80-9
• CID: 5305333
• Update Time: 2025-05-24

ethyl 2-(7-chloro-2-methyl-pyrazolo[1,5-a]pyrimidin-5-yl)-2-methyl-propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(7-chloro-2-methyl-pyrazolo[1,5-a]pyrimidin-5-yl)-2-methyl-propanoate

Additional information on ethyl 2-(7-chloro-2-methyl-pyrazolo[1,5-a]pyrimidin-5-yl)-2-methyl-propanoate

Introduction to Ethyl 2-(7-chloro-2-methyl-pyrazolo[1,5-a]pyrimidin-5-yl)-2-methyl-propanoate (CAS No. 2387601-80-9)

Ethyl 2-(7-chloro-2-methyl-pyrazolo[1,5-a]pyrimidin-5-yl)-2-methyl-propanoate, identified by its CAS number 2387601-80-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazolo[1,5-a]pyrimidine class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of a chloro substituent at the 7-position and a methyl group at both the 2-position of the pyrazolo[1,5-a]pyrimidine core and the 2-position of the propanoate moiety contributes to its unique chemical and pharmacological properties.

The< strong>Ethyl 2-(7-chloro-2-methyl-pyrazolo[1,5-a]pyrimidin-5-yl)-2-methyl-propanoate has garnered attention due to its potential applications in the development of novel therapeutic agents. Recent studies have highlighted the importance of pyrazolo[1,5-a]pyrimidine derivatives in medicinal chemistry, particularly for their roles as kinase inhibitors and antimicrobial agents. The structural features of this compound make it a promising candidate for further investigation in these areas.

In particular, the 7-chloro substituent enhances the electrophilicity of the pyrazolo[1,5-a]pyrimidine ring, facilitating interactions with biological targets such as enzymes and receptors. This property is crucial for designing molecules with high binding affinity and selectivity. Additionally, the 2-methyl groups on both the pyrazolo[1,5-a]pyrimidine core and the propanoate side chain contribute to steric hindrance, which can influence the compound's solubility and bioavailability.

The< strong>Ethyl 2-(7-chloro-2-methyl-pyrazolo[1,5-a]pyrimidin-5-yl)-2-methyl-propanoate has been synthesized through multi-step organic reactions involving condensation, chlorination, and esterification processes. The synthesis pathway has been optimized to ensure high yield and purity, making it suitable for both laboratory-scale research and potential industrial production.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of< strong>Ethyl 2-(7-chloro-2-methyl-pyrazolo[1,5-a]pyrimidin-5-yl)-2-methyl-propanoate with greater accuracy. Molecular docking studies have shown that this compound can interact with various protein targets, including kinases involved in cancer signaling pathways. These findings suggest that it may have therapeutic potential in oncology.

In vitro studies have demonstrated that< strong>Ethyl 2-(7-chloro-2-methyl-pyrazolo[1,5-a]pyrimidin-5-yl)-2-methyl-propanoate exhibits inhibitory activity against several kinases relevant to cancer progression. The< strong>7-chloro substituent appears to play a critical role in mediating this activity by enhancing binding interactions with the kinase active site. Further research is ongoing to elucidate the exact mechanisms by which this compound exerts its effects.

The< strong>Ethyl 2-(7-chloro-2-methyl-pyrazolo[1,5-a]pyrimidin-5-yl)-2-methyl-propanoate also shows promise in antimicrobial applications. Preliminary data indicate that it can inhibit the growth of various bacterial strains, including those resistant to conventional antibiotics. This finding is particularly significant given the growing threat of antibiotic-resistant pathogens worldwide.

The structural diversity of pyrazolo[1,5-a]pyrimidine derivatives like< strong>Ethyl 2-(7-chloro-2-methyl-pyrazolo[1,5-a]pyrimidin-5-yl)-2-methyl-propanoate provides a rich scaffold for drug discovery. By modifying different functional groups within this core structure, researchers can fine-tune the pharmacological properties of these compounds to target specific diseases or biological processes.

In conclusion,< strong>Ethyl 2-(7-chloro-2-methyl-pyrazolo[1,5-a]pyrimidin-5-yl)-2-methyl-propanoate (CAS No. 2387601-80-9) represents a valuable addition to the pharmaceutical chemistry arsenal. Its unique structural features and demonstrated biological activities make it a compelling candidate for further investigation in drug development. As research continues to uncover new therapeutic applications for pyrazolo[1,5-a]pyrimidine derivatives,< strong>Ethyl 2-(7-chloro-2-methyl-pyrazolo[1,5-a]pyrimidin-5-yi l)-methyl-propanoate is poised to play an important role in addressing unmet medical needs.